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For researchers, scientists, and drug development professionals navigating the extensive body

of work from the KTH Royal Institute of Technology, the TRITA series of publications offers a

wealth of valuable data. This series, encompassing doctoral theses, licentiate theses, student

theses, and technical reports, is a critical resource for in-depth scientific and technical

information. However, accessing this information requires a targeted approach within the KTH

publication database, DiVA. This guide provides a detailed methodology for effectively

searching for TRITA publications to support your research and development endeavors.

Understanding the TRITA Series and the DiVA Portal
The TRITA series is not a searchable portal itself, but rather a collection of publications

archived within the KTH DiVA (Digitala Vetenskapliga Arkivet - Digital Scientific Archive) portal.

Therefore, the search methodology centers on utilizing the DiVA portal's functionalities to

pinpoint relevant TRITA documents. A key aspect of this is understanding the structure of

TRITA identifiers, which are assigned based on the KTH school and the type of publication.

Each school at KTH has its own set of TRITA series designations. For instance, the School of

Engineering Sciences in Chemistry, Biotechnology and Health (CBH) uses TRITA-CBH-FOU

for doctoral and licentiate theses. Familiarity with these identifiers is crucial for precise

searches.

Experimental Protocol: Searching for TRITA
Publications in DiVA
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This protocol outlines a systematic approach to identifying and retrieving TRITA publications

relevant to drug development and related fields.

Objective: To efficiently locate and access specific TRITA publications within the KTH DiVA

portal.

Materials:

A computer with internet access

Web browser

Procedure:

Navigate to the KTH DiVA Portal: Access the advanced search page for research

publications within the KTH DiVA portal.

Formulate a Search Strategy:

Keyword Selection: Identify primary and secondary keywords relevant to your research

topic. For drug development, these could include terms like "drug delivery," "biomaterials,"

"cancer therapy," "pharmacokinetics," "molecular modeling," etc.

Boolean Operators: Utilize Boolean operators (AND, OR, NOT) to refine your search.

AND: Narrows the search to include all specified terms (e.g., "drug delivery" AND

"nanoparticles").

OR: Broadens the search to include at least one of the specified terms (e.g., "cancer

therapy" OR "oncology").

NOT: Excludes results containing a specific term.

Phrase Searching: Use quotation marks to search for exact phrases (e.g., "controlled

release").

Utilize Advanced Search Fields:
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Title, Abstract, Keywords: Enter your primary keywords in these fields for a broad search.

Year: To limit your search to a specific timeframe, enter the desired year or range of years.

Targeting TRITA Publications:

Locate the "Series" filter on the advanced search page.

Enter the specific TRITA series identifier relevant to your area of interest. Refer to the

table below for a list of TRITA series identifiers for each KTH school. This is the most

critical step for specifically targeting TRITA publications.

Refine and Filter Results:

After executing the initial search, use the filtering options on the results page to further

narrow down the publications.

Full Text: Select the "Only documents with full text in DiVA" option to access immediately

available publications.

Publication Type: Filter by "Doctoral thesis," "Licentiate thesis," or "Article in journal" as

needed.

Organisation: If you are interested in research from a specific department or research

group, use the "Organisation" filter.

Review and Export Results:

Examine the search results for relevance. The title, author, and abstract will provide a

good overview of the publication's content.

Click on a publication title to view the full record, including the abstract and a link to the

full-text PDF, if available.

Use the export function to save bibliographic information in various formats for your

reference management software.
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Data Presentation: KTH School TRITA Series
Identifiers
The following table summarizes the TRITA series identifiers for each school at KTH. This

information is essential for targeted searches within the DiVA portal.[1][2]

KTH School
Doctoral/Licentiate
Theses

Student Theses Reports

ABE - Architecture

and the Built

Environment

TRITA-ABE-DLT TRITA-ABE-MBT TRITA-ABE-RPT

CBH - School of

Engineering Sciences

in Chemistry,

Biotechnology and

Health

TRITA-CBH-FOU TRITA-CBH-GRU TRITA-CBH-RAP

EECS - School of

Electrical Engineering

and Computer

Science

TRITA-EECS-AVL TRITA-EECS-EX TRITA-EECS-RP

ITM - School of

Industrial Engineering

and Management

Contact School Contact School Contact School

SCI - School of

Engineering Sciences
TRITA-SCI-FOU Contact School Contact School

Note: For some series, it is recommended to contact the respective school for the correct

identifier.

Visualization of the Search Workflow
The following diagram illustrates the logical workflow for searching the KTH TRITA portal (via

DiVA).
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1. Preparation

2. DiVA Portal Search

3. Refinement & Analysis

Start: Define Research Question

Identify Keywords
(e.g., 'drug delivery', 'biomaterials')

Identify Relevant TRITA Series ID
(e.g., 'TRITA-CBH-FOU')

Navigate to KTH DiVA
Advanced Search

Input Keywords & Boolean Operators
(e.g., 'drug delivery' AND 'nanoparticles')

Enter TRITA ID in 'Series' Field

Execute Search

Review Initial Search Results

Apply Filters:
- Full Text

- Publication Type
- Year

Analyze Relevant Publications

End: Desired Information Retrieved

Click to download full resolution via product page

KTH TRITA Search Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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